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Compound of Interest

Compound Name: Skimmianine

Cat. No.: B1681810 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Skimmianine is a furoquinoline alkaloid found in various plants of the Rutaceae family. It has

garnered significant interest in biomedical research due to its diverse pharmacological

activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.[1][2][3] Accurate

and reproducible in vitro studies investigating the biological effects of Skimmianine rely on the

correct preparation of stock solutions. This document provides a detailed protocol for the

preparation, storage, and handling of Skimmianine stock solutions for cell culture applications.

Data Presentation: Physicochemical Properties and
Solubility
A summary of the key quantitative data for Skimmianine is presented in Table 1 for easy

reference.
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Property Value Source(s)

Molecular Formula C₁₄H₁₃NO₄ [1][4]

Molecular Weight 259.26 g/mol [1][4]

Appearance White to off-white solid [5]

Solubility

    DMSO

Up to 52 mg/mL (200.57 mM).

[1] Solubility can be enhanced

with ultrasonication and

warming.[6]

[1][6]

    Ethanol 5 mg/mL [1]

    Water Insoluble [1]

Storage (Powder) 3 years at -20°C [1]

Storage (Stock Solution)

1 year at -80°C in solvent.[1] 1

month at -20°C in solvent.[1][2]

It is recommended to aliquot to

avoid repeated freeze-thaw

cycles.[1][2]

[1][2]

Experimental Protocol: Preparation of a 10 mM
Skimmianine Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Skimmianine in dimethyl

sulfoxide (DMSO), a common solvent for cell culture applications.

Materials:

Skimmianine powder (purity ≥ 98%)

Anhydrous/molecular sieve-treated DMSO (cell culture grade)

Sterile microcentrifuge tubes or cryovials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparations:

Bring the Skimmianine powder and DMSO to room temperature before opening to

prevent condensation.

Perform all manipulations in a sterile environment, such as a laminar flow hood, to

maintain sterility.

Weighing Skimmianine:

Accurately weigh out the desired amount of Skimmianine powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

2.59 mg of Skimmianine.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight

( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 259.26 g/mol = 2.59 mg

Dissolution:

Transfer the weighed Skimmianine powder into a sterile microcentrifuge tube or cryovial.

Add the calculated volume of sterile DMSO to the tube. For the example above, add 1 mL

of DMSO.

Vortex the solution thoroughly until the Skimmianine is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution if necessary.[6]
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Sterilization:

The prepared stock solution in DMSO is considered self-sterilizing. However, if there are

concerns about contamination, the solution can be sterilized by filtering through a 0.22 µm

syringe filter compatible with DMSO.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 20 µL) in sterile cryovials.[1][2]

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[1][2]

Working Solution Preparation:

To prepare a working solution for cell culture experiments, thaw a single aliquot of the stock

solution at room temperature.

Dilute the stock solution to the desired final concentration in the cell culture medium. For

example, to obtain a final concentration of 10 µM in 10 mL of medium, add 10 µL of the 10

mM stock solution.

It is crucial to ensure that the final concentration of DMSO in the cell culture medium is non-

toxic to the cells, typically below 0.5%.

Mandatory Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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